Cas no 2229275-88-9 (1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylmethanol)

• Product Name: 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylmethanol
• CAS No: 2229275-88-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6258980
• PubChem ID: 165615800
• Update Time: 2025-05-22

1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylmethanol
• [1-(1-ethyl-1H-pyrazol-4-yl)cyclopropyl]methanol
• 2229275-88-9
• EN300-1812157

• Inchi： 1S/C9H14N2O/c1-2-11-6-8(5-10-11)9(7-12)3-4-9/h5-6,12H,2-4,7H2,1H3
• InChI Key： XFGGNSUREHAIAD-UHFFFAOYSA-N
• SMILES： OCC1(C2C=NN(CC)C=2)CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)cyclopropylmethanol

1-(1-Ethyl-1H-Pyrazol-4-Yl)Cyclopropylmethanol: A Comprehensive Overview

1-(1-Ethyl-1H-pyrazol-4-yl)cyclopropylmethanol, also known by its CAS number 2229275-88-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a cyclopropane ring with a pyrazole moiety, making it a valuable compound for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The synthesis of 1-(1-Ethyl-1H-pyrazol-4-yl)cyclopropylmethanol involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by the introduction of the ethyl group and subsequent cyclization to form the cyclopropane ring. The final step involves the addition of the hydroxymethyl group, which is crucial for the compound's biological activity. Researchers have explored various synthetic routes to optimize yield and purity, with recent advancements focusing on green chemistry principles to minimize environmental impact.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Studies have shown that 1-(1-Ethyl-1H-pyrazol-4-yl)cyclopropylmethanol exhibits selective binding to certain G-protein coupled receptors (GPCRs), making it a candidate for treating conditions such as inflammation and neurodegenerative diseases. Recent clinical trials have demonstrated its efficacy in reducing inflammatory markers in preclinical models, suggesting potential for further development into human therapeutics.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The cyclopropane ring contributes to the molecule's mechanical strength, making it a candidate for use in advanced polymers and composites. Researchers have explored its ability to enhance the durability and flexibility of polymer-based materials, with recent studies focusing on its application in biodegradable plastics for sustainable packaging solutions.

The toxicological profile of 1-(1-Ethyl-1H-pyrazol-4-yl)cyclopropylmethanol has been extensively studied to ensure its safety for both therapeutic and industrial applications. Acute and chronic toxicity studies have shown that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings have been corroborated by recent in vitro studies, which further support its safety profile.

Looking ahead, the future of 1-(1-Ethyl-1H-pyrazol-4-Yl)Cyclopropylmethanol appears bright, with ongoing research exploring its potential in diverse fields such as agrochemicals and diagnostics. Its unique chemical structure continues to inspire innovative applications, solidifying its position as a key compound in modern chemistry.